THIAZOPYR

• CAS No.: 117718-60-2
• Product Name: THIAZOPYR
• Molecular Formula: C16H17F5N2O2S
• Molecular Weight: 396.4 g/mol
• IUPAC Name: methyl 2-(difluoromethyl)-5-(4,5-dihydro-1,3-thiazol-2-yl)-4-(2-methylpropyl)-6-(trifluoromethyl)pyridine-3-carboxylate
• Standard InChI: InChI=1S/C16H17F5N2O2S/c1-7(2)6-8-9(15(24)25-3)11(13(17)18)23-12(16(19,20)21)10(8)14-22-4-5-26-14/h7,13H,4-6H2,1-3H3
• Standard InChIKey: YIJZJEYQBAAWRJ-UHFFFAOYSA-N
• SMILES: CC(C)CC1=C(C(=NC(=C1C(=O)OC)C(F)F)C(F)(F)F)C2=NCCS2
• Canonical SMILES: CC(C)CC1=C(C(=NC(=C1C(=O)OC)C(F)F)C(F)(F)F)C2=NCCS2
• Colorform: Light tan granular solid; Light tan crystalline solid
• Density: 1.3777 g/ml @ 25 °C
• Melting Point: 78.0 °C; 77.3-79.1 °C; 77-79°C
• Physical Description: Solid
• Description: Thiazopyr, also known as mandate or mon 13200, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. Thiazopyr exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, thiazopyr is primarily located in the membrane (predicted from logP). Thiazopyr is a potentially toxic compound.
• Shelf Life: Photostable in dry soil. Aqueous photolysis DT50 15 days.; Compatible with many products in tank mix.
• Solubility: 6.31e-06 M; In organic solvents at 20 °C (g/100 ml): methanol = 28.7; hexane = 3.06; In water, 2.5 mg/l @ 20 °C; 0.0025 mg/mL at 20 °C
• Synonyms: thiazopyr
• Vapor Pressure: 2.25e-06 mmHg; 2.25X10-6 mm Hg @ 25 °C
• PubChem Compound: 91776
• Last Modified: Nov 11 2021